Cas no 2137861-60-8 (4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride)

• Product Name: 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride
• CAS No: 2137861-60-8
• MF: C₁₂H₇BrF₂O₃S
• MW: 349.147988557816
• CID: 5409535
• PubChem ID: 154832141
• Update Time: 2025-08-03

4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728927
• 2137861-60-8
• 4-(3-bromo-4-fluorophenoxy)benzene-1-sulfonyl fluoride
• 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride
• Z2907450985

• Inchi： 1S/C12H7BrF2O3S/c13-11-7-9(3-6-12(11)14)18-8-1-4-10(5-2-8)19(15,16)17/h1-7H
• InChI Key： PLIWSLYOQMWAFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC1C=CC(=CC=1)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 347.92673g/mol
• Monoisotopic Mass: 347.92673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride

Comprehensive Overview of 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride (CAS No. 2137861-60-8)

4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride (CAS No. 2137861-60-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo-fluorophenoxy and benzenesulfonyl fluoride moieties, serves as a versatile building block in the development of bioactive molecules. Its molecular structure combines a halogenated aromatic system with a reactive sulfonyl fluoride group, making it invaluable for click chemistry applications and targeted covalent inhibitor design.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their stability and selective reactivity, particularly in proteomics and chemical biology. Researchers frequently search for "sulfonyl fluoride applications in drug discovery" or "CAS 2137861-60-8 supplier," reflecting its growing relevance. The compound’s 3-bromo-4-fluorophenoxy segment enhances its utility in cross-coupling reactions, while the benzenesulfonyl fluoride group enables efficient labeling of proteins and enzymes. This dual functionality aligns with trends in precision medicine and covalent drug development, addressing queries like "how to modify sulfonyl fluorides for targeted therapies."

From a synthetic perspective, 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride is synthesized via nucleophilic aromatic substitution (SNAr) between 3-bromo-4-fluorophenol and 4-fluorobenzenesulfonyl fluoride. Its high purity and thermal stability make it suitable for scalable production, a topic often explored in searches such as "optimizing sulfonyl fluoride synthesis." The compound’s X-ray crystallography data and NMR spectra are well-documented, aiding in quality control and structural verification—key concerns for laboratories sourcing "CAS 2137861-60-8 analytical data."

Beyond synthetic chemistry, this compound’s role in bioconjugation and enzyme inhibition is pivotal. Its sulfonyl fluoride group reacts selectively with serine, threonine, or tyrosine residues, a feature exploited in activity-based protein profiling (ABPP). This aligns with popular inquiries like "sulfonyl fluorides vs. phosphonates in ABPP" or "covalent inhibitors for kinase targets." Additionally, its bromo-fluorophenoxy moiety facilitates further derivatization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling, expanding its applicability in fragment-based drug design.

Environmental and handling considerations for 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride emphasize its compatibility with green chemistry principles. Researchers often seek "sustainable handling of sulfonyl fluorides" or "CAS 2137861-60-8 safety protocols," underscoring the need for non-hazardous alternatives in covalent modification. Its stability under ambient conditions reduces waste generation, addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

In conclusion, 4-(3-Bromo-4-fluorophenoxy)benzenesulfonyl fluoride (CAS No. 2137861-60-8) represents a critical tool at the intersection of medicinal chemistry and chemical biology. Its multifaceted reactivity, coupled with rising interest in covalent drugs and proteome profiling, ensures its prominence in both academic and industrial settings. As the scientific community continues to explore "next-generation sulfonyl fluoride reagents," this compound remains a cornerstone for innovation.